Cas no 1352515-92-4 (6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester)

• Product Name: 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester
• CAS No: 1352515-92-4
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5149717
• Update Time: 2025-05-20

6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester

• Inchi： 1S/C20H24N2O3/c1-15-12-19(24-2)21-13-17(15)18-10-6-7-11-22(18)20(23)25-14-16-8-4-3-5-9-16/h3-5,8-9,12-13,18H,6-7,10-11,14H2,1-2H3
• InChI Key： AOILNUMYFIHIKY-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCCC1C1=C(C)C=C(OC)N=C1

Additional information on 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester

Recent Advances in the Study of 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester (CAS: 1352515-92-4)

The compound 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester (CAS: 1352515-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its unique bipyridinyl structure, coupled with the methoxy and benzyl ester functional groups, makes it a versatile scaffold for drug discovery. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative diseases.

One of the most notable advancements is the optimization of the synthetic route for 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester. A recent publication in the Journal of Medicinal Chemistry reported a high-yield, scalable synthesis method that significantly reduces production costs while maintaining high purity. This breakthrough is expected to facilitate further preclinical and clinical studies.

Pharmacological evaluations have demonstrated that derivatives of this compound exhibit promising activity against a range of biological targets. For instance, in vitro studies have shown potent inhibition of phosphodiesterase enzymes, which are implicated in conditions such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, preliminary data suggest potential applications in central nervous system (CNS) disorders, owing to the compound's ability to cross the blood-brain barrier.

Despite these promising findings, challenges remain. The metabolic stability and pharmacokinetic profile of 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester require further optimization to enhance its therapeutic efficacy. Current research efforts are focused on structural modifications to improve bioavailability and reduce off-target effects.

In conclusion, 6-Methoxy-4-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid benzyl ester represents a promising candidate for drug development. Its versatile chemical structure and broad pharmacological activity make it a valuable tool for researchers in the field. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.